Cas no 1805760-76-2 (3-(2-Carboxyethyl)-4-nitromandelic acid)

• Product Name: 3-(2-Carboxyethyl)-4-nitromandelic acid
• CAS No: 1805760-76-2
• MF: C₁₁H₁₁NO₇
• MW: 269.207543611526
• CID: 4939319
• Update Time: 2025-08-03

3-(2-Carboxyethyl)-4-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-4-nitromandelic acid

• Inchi： 1S/C11H11NO7/c13-9(14)4-2-6-5-7(10(15)11(16)17)1-3-8(6)12(18)19/h1,3,5,10,15H,2,4H2,(H,13,14)(H,16,17)
• InChI Key： SPAOUHTVBALMHU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC=C(C(=C1)CCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.05355169 g/mol
• Monoisotopic Mass: 269.05355169 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 141
• Molecular Weight: 269.21

Additional information on 3-(2-Carboxyethyl)-4-nitromandelic acid

Introduction to 3-(2-Carboxyethyl)-4-nitromandelic Acid (CAS No. 1805760-76-2)

3-(2-Carboxyethyl)-4-nitromandelic acid, identified by the Chemical Abstracts Service registry number CAS No. 1805760-76-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its nitro and carboxyl functional groups, exhibits a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both the nitro and carboxyethyl substituents imparts distinct reactivity, enabling its application in diverse chemical transformations relevant to medicinal chemistry.

The significance of 3-(2-Carboxyethyl)-4-nitromandelic acid lies in its potential utility as a building block for more complex molecules. In recent years, there has been a growing interest in nitroaromatic derivatives due to their broad spectrum of biological activities. The nitro group, in particular, is known for its ability to participate in various chemical reactions, including reduction to amine functionalities or diazotization followed by coupling reactions. These properties make 3-(2-Carboxyethyl)-4-nitromandelic acid a versatile precursor for synthesizing pharmacologically active compounds.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Researchers have demonstrated its use in constructing heterocyclic scaffolds, which are prevalent in many bioactive natural products and synthetic drugs. The carboxyethyl group provides an additional handle for further functionalization, allowing for the introduction of various pharmacophores through esterification, amidation, or other transformations. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

In the realm of drug discovery, 3-(2-Carboxyethyl)-4-nitromandelic acid has been explored as a key intermediate in the synthesis of potential therapeutic agents. For instance, its structural motif is reminiscent of certain antimicrobial and anti-inflammatory compounds. The nitro group can be selectively modified to introduce specific biological activities, while the carboxyl moiety serves as a site for conjugation with other biomolecules. This dual functionality has opened up avenues for developing novel therapeutic strategies targeting various diseases.

One particularly intriguing application of 3-(2-Carboxyethyl)-4-nitromandelic acid is in the field of kinase inhibition. Kinases are enzymes that play a critical role in cellular signaling pathways and are often implicated in cancer and inflammatory diseases. Researchers have leveraged the reactivity of the nitro group to design kinase inhibitors with improved potency and selectivity. By incorporating 3-(2-Carboxyethyl)-4-nitromandelic acid into these inhibitors, scientists have been able to develop molecules that exhibit promising preclinical activity.

The synthesis of 3-(2-Carboxyethyl)-4-nitromandelic acid itself is an intriguing challenge that has prompted innovation in synthetic chemistry. Traditional methods often involve multi-step sequences involving nitration and functional group interconversions. However, recent reports have highlighted more efficient routes that minimize waste and improve yields. These advancements not only make the compound more accessible but also align with the growing emphasis on sustainable chemistry practices.

Another area where 3-(2-Carboxyethyl)-4-nitromandelic acid has found utility is in materials science. The unique electronic properties of nitroaromatic compounds make them attractive for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. By tuning the substituents on the aromatic ring, researchers can modulate the electronic characteristics of these materials. The carboxyethyl group further enhances functionality by allowing for covalent attachment to other materials or surfaces.

The future prospects of 3-(2-Carboxyethyl)-4-nitromandelic acid are promising, with ongoing research aimed at expanding its applications across multiple disciplines. As our understanding of molecular interactions deepens, new opportunities will arise for leveraging this compound's unique properties. Whether it is through drug development, materials science, or catalysis, 3-(2-Carboxyethyl)-4-nitromandelic acid (CAS No. 1805760-76-2) is poised to remain a cornerstone of innovation in chemical research.